Cas no 1782255-03-1 (2-(adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol)

• Product Name: 2-(adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol
• CAS No: 1782255-03-1
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6483960
• PubChem ID: 84083953
• Update Time: 2025-05-22

2-(adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol
• 2-[(adamantan-1-yl)methyl]-3-amino-2-methylpropan-1-ol
• EN300-1797528
• 1782255-03-1

• Inchi： 1S/C15H27NO/c1-14(9-16,10-17)8-15-5-11-2-12(6-15)4-13(3-11)7-15/h11-13,17H,2-10,16H2,1H3
• InChI Key： IVGZQIJUZCAYGQ-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol

Comprehensive Guide to 2-(Adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol (CAS No. 1782255-03-1): Properties, Applications, and Market Insights

2-(Adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol (CAS No. 1782255-03-1) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This adamantane derivative combines the rigid, lipophilic adamantane core with a functionalized propanolamine side chain, making it a promising candidate for various applications. Its molecular formula and exact mass further highlight its potential in drug discovery and material science.

The compound's adamantane moiety is known for its exceptional stability and ability to enhance the pharmacokinetic properties of drug molecules. Researchers are particularly interested in how the 3-amino-2-methylpropan-1-ol side chain influences solubility, bioavailability, and target binding affinity. Recent studies suggest that 2-(adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol may have applications in developing novel central nervous system (CNS) therapeutics, given adamantane's historical success in antiviral and neurological medications.

From a synthetic chemistry perspective, CAS 1782255-03-1 presents interesting challenges and opportunities. The steric hindrance from the adamantyl group requires specialized synthetic approaches, while the amino and hydroxyl functionalities offer multiple sites for further derivatization. This makes the compound valuable for creating focused libraries in medicinal chemistry programs, particularly for targets requiring rigid, three-dimensional scaffolds.

The pharmaceutical industry's growing interest in three-dimensional molecular architectures has increased demand for compounds like 2-(adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol. Its potential applications extend beyond traditional small-molecule drugs to include bioconjugation, prodrug development, and even material science applications where its unique structural features could impart desirable properties to polymers or coatings.

Market analysis indicates steady growth in the adamantane derivatives sector, with CAS 1782255-03-1 positioned as an emerging compound of interest. Pharmaceutical companies are particularly focused on its potential in addressing blood-brain barrier penetration challenges, a key hurdle in CNS drug development. The compound's structural features suggest it could help solve this persistent problem in neuropharmacology.

From a regulatory standpoint, 2-(adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol falls into the category of research chemicals with no current restrictions. However, researchers should stay informed about evolving regulations concerning amino alcohol derivatives and adamantane-containing compounds. Proper safety protocols should always be followed when handling this material in laboratory settings.

The future of 1782255-03-1 appears promising, with several research groups investigating its potential as a molecular scaffold or building block for more complex structures. Its combination of rigidity and functionality makes it particularly interesting for fragment-based drug discovery approaches, where three-dimensionality is increasingly recognized as a valuable characteristic.

For researchers considering working with 2-(adamantan-1-yl)methyl-3-amino-2-methylpropan-1-ol, it's important to note that proper characterization techniques are essential. The compound's stereochemistry and conformational properties may significantly impact its biological activity and material properties. Advanced analytical methods including NMR, X-ray crystallography, and computational modeling can provide valuable insights into its behavior.

In conclusion, CAS No. 1782255-03-1 represents an intriguing addition to the family of adamantane derivatives with potential applications across multiple scientific disciplines. Its unique structural features combine the benefits of adamantane's stability with the versatility of amino alcohol functionality, making it a compound worth watching in coming years as research into its properties and applications continues to evolve.